Cas no 958009-38-6 (4-Methyl-N-1-(2-thienyl)ethylidenebenzenesulfonamide)

• Product Name: 4-Methyl-N-1-(2-thienyl)ethylidenebenzenesulfonamide
• CAS No: 958009-38-6
• MF: C₁₃H₁₃NO₂S₂
• MW: 279.377820730209
• CID: 4661934
• Update Time: 2025-07-17

4-Methyl-N-1-(2-thienyl)ethylidenebenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-N-[1-(2-thienyl)ethylidene]benzenesulfonamide
• Benzenesulfonamide, 4-methyl-N-[1-(2-thienyl)ethylidene]-
• 4-Methyl-N-1-(2-thienyl)ethylidenebenzenesulfonamide

• Inchi： 1S/C13H13NO2S2/c1-10-5-7-12(8-6-10)18(15,16)14-11(2)13-4-3-9-17-13/h3-9H,1-2H3
• InChI Key： DGEWUJOXOQCGKF-UHFFFAOYSA-N
• SMILES： C1(S(N=C(C2SC=CC=2)C)(=O)=O)=CC=C(C)C=C1

Additional information on 4-Methyl-N-1-(2-thienyl)ethylidenebenzenesulfonamide

Introduction to 4-Methyl-N-1-(2-thienyl)ethylidenebenzenesulfonamide (CAS No. 958009-38-6)

4-Methyl-N-1-(2-thienyl)ethylidenebenzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 958009-38-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzenesulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 4-Methyl-N-1-(2-thienyl)ethylidenebenzenesulfonamide, particularly the presence of a thiophene ring and an ethylidene substituent, contribute to its unique chemical properties and reactivity, making it a subject of interest for further investigation.

The synthesis and characterization of 4-Methyl-N-1-(2-thienyl)ethylidenebenzenesulfonamide involve sophisticated organic reactions and analytical techniques. The incorporation of the methyl group and the thiophene moiety into the benzene sulfonamide backbone enhances its molecular complexity, which is often associated with improved binding affinity and selectivity in biological targets. This compound’s structure suggests potential interactions with enzymes and receptors, which are critical for drug development.

In recent years, there has been a growing interest in exploring novel sulfonamide derivatives as pharmacological agents. The sulfonamide group is well-known for its ability to act as a hydrogen bond acceptor, a property that is crucial for the design of high-affinity ligands. The 4-Methyl-N-1-(2-thienyl)ethylidenebenzenesulfonamide structure combines this feature with the aromatic stability provided by the benzene ring, making it a promising candidate for further pharmacological studies.

One of the most compelling aspects of 4-Methyl-N-1-(2-thienyl)ethylidenebenzenesulfonamide is its potential application in the development of therapeutic agents targeting various diseases. Current research in medicinal chemistry emphasizes the importance of structurally diverse compounds to overcome drug resistance and improve treatment outcomes. The unique combination of functional groups in this compound makes it an attractive scaffold for designing molecules with enhanced pharmacological properties.

Recent studies have highlighted the role of benzenesulfonamides in modulating biological pathways associated with inflammation, pain, and cancer. The presence of the thiophene ring in 4-Methyl-N-1-(2-thienyl)ethylidenebenzenesulfonamide suggests potential interactions with thiophene-based biological targets, which are increasingly being explored in drug discovery. This structural motif has shown promise in several preclinical studies, indicating its feasibility as a lead compound for further development.

The chemical behavior of 4-Methyl-N-1-(2-thienyl)ethylidenebenzenesulfonamide is also influenced by its solubility and stability characteristics. These properties are critical for determining its suitability for various pharmaceutical applications, including oral administration, topical formulations, and targeted drug delivery systems. Advances in computational chemistry have enabled researchers to predict and optimize these properties, facilitating the design of more effective derivatives.

From a synthetic perspective, 4-Methyl-N-1-(2-thienyl)ethylidenebenzenesulfonamide represents an excellent example of how structural modifications can enhance biological activity. The strategic placement of substituents such as the methyl group and the thiophene moiety allows for fine-tuning of electronic and steric effects, which are essential for achieving optimal pharmacological responses. This compound serves as a testament to the importance of structural diversity in drug discovery.

The future prospects of 4-Methyl-N-1-(2-thienyl)ethylidenebenzenesulfonamide are promising, given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this one will play a crucial role in addressing unmet medical needs. The integration of modern synthetic methodologies with advanced computational tools will further accelerate the development process, leading to more efficient and effective therapeutic agents.

In conclusion, 4-Methyl-N-1-(2-thienyl)ethylidenebenzenesulfonamide (CAS No. 958009-38-6) is a structurally complex and biologically relevant compound that holds significant promise in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead molecule in drug discovery. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly contribute to advancements in medicine and healthcare.